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Compound of Interest

Compound Name: N-Methyldioctylamine

Cat. No.: B1208299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the proper handling, storage, and safety

precautions for N-Methyldioctylamine (CAS No. 4455-26-9). Adherence to these guidelines is

crucial for ensuring laboratory safety and maintaining the integrity of the chemical.

Chemical and Physical Properties
N-Methyldioctylamine is a tertiary amino compound with the molecular formula C17H37N.[1]

[2][3] It is described as a clear, colorless to yellow, oily liquid.[1][4][5] A summary of its key

physical and chemical properties is presented in Table 1.
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Property Value

Molecular Formula C17H37N[1][2]

Molecular Weight 255.48 g/mol [1][6]

Appearance Clear colorless to yellow liquid/oil[1][4][6]

Melting Point -30.1 °C (lit.)[1][2][4]

Boiling Point 162-165 °C at 15 mmHg (lit.)[1][2][4]

Density 0.793 g/mL at 25 °C (lit.)[1][2][4]

Flash Point 118 °C[1][4][6]

Refractive Index n20/D 1.4424 (lit.)[1][2][4]

Solubility Soluble in Dichloromethane[1][4][6]

Vapor Pressure 0.00168 mmHg at 25 °C[2][6][7]

pKa 9.97 ± 0.50 (Predicted)[1][4][6]

Hazard Identification and Safety Precautions
N-Methyldioctylamine is classified as a hazardous substance. It is a severe skin irritant and

causes serious eye irritation.[1][3][8] It may also cause respiratory irritation.[6][7][8]

Furthermore, it is very toxic to aquatic life.[8]

GHS Hazard Statements:

H315: Causes skin irritation[3][8]

H319: Causes serious eye irritation[3][8]

H335: May cause respiratory irritation[8]

H400: Very toxic to aquatic life[8]

Personal Protective Equipment (PPE)
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To minimize exposure risks, the following personal protective equipment should be worn when

handling N-Methyldioctylamine:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[8]

Skin Protection: Wear suitable protective clothing, including a lab coat and chemically

resistant gloves (e.g., nitrile).[2][6][8]

Respiratory Protection: Use only outdoors or in a well-ventilated area, such as a chemical

fume hood, to avoid breathing vapors.[8]

Handling Procedures
Wash hands thoroughly after handling.[8]

Avoid contact with skin and eyes.[2][6][7]

Do not breathe vapor.[2][6][7]

Use non-sparking tools and take action to prevent static discharges.

Do not eat, drink, or smoke when using this product.

Storage and Stability
Proper storage of N-Methyldioctylamine is essential to maintain its quality and prevent

hazardous situations.

Storage Conditions: Store in a well-ventilated place and keep the container tightly closed.[8]

It should be stored locked up.[8] The recommended storage temperature is typically found on

the product label.

Stability and Reactivity: Currently, there is limited data available on the specific chemical

stability, reactivity, and incompatible materials for N-Methyldioctylamine.[8]

First-Aid Measures
In case of exposure, the following first-aid measures should be taken immediately:
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If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, get medical help.[8]

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off

contaminated clothing and wash it before reuse.[8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[8]

If Swallowed: Rinse mouth.[8]

Spill and Disposal Procedures
Spill Cleanup: In case of a spill, collect the spillage.[8]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[8]

Experimental Workflow for Handling N-
Methyldioctylamine
While specific experimental protocols will vary depending on the application, the following

logical workflow outlines the key safety and handling steps for any laboratory procedure

involving N-Methyldioctylamine.
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Preparation

Handling & Experimentation

Post-Experiment

Storage

Emergency Procedures

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

Carefully Dispense N-Methyldioctylamine

Proceed to Handling

Perform Experimental Procedure

Keep Container Tightly Closed When Not in Use Spill Occurs

If Spill

Exposure Occurs
(Skin/Eye Contact, Inhalation)

If Exposure

Properly Dispose of Waste

Proceed to Cleanup

Decontaminate Work Area

Remove and Dispose of PPE

Wash Hands Thoroughly

Store in a Cool, Dry, Well-Ventilated Area

Proceed to Storage

Ensure Container is Tightly Sealed

Store Locked Up

Follow Spill Cleanup Protocol

Follow First-Aid Measures
Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of N-Methyldioctylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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